3',4,5-Trifluorobiphenyl-2-amine

• IUPAC Name: 4,5-difluoro-2-(3-fluorophenyl)aniline
• InChI: InChI=1S/C12H8F3N/c13-8-3-1-2-7(4-8)9-5-10(14)11(15)6-12(9)16/h1-6H,16H2
• InChI Key: FFHLPOQOXHVCCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CC(=C(C=C2N)F)F
• Molecular Formula: C12H8F3N
• Molecular Weight: 223.19 g/mol

Description

3',4,5-Trifluorobiphenyl-2-amine is a useful research compound. Its molecular formula is C12H8F3N and its molecular weight is 223.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3',4,5-Trifluorobiphenyl-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3',4,5-Trifluorobiphenyl-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sequential Nucleophilic Substitution Reactions

3',4,5-Trifluorobiphenyl-2-amine can serve as a scaffold in the synthesis of various disubstituted and ring-fused pyridazinone systems through sequential nucleophilic aromatic substitution processes. These processes are significant in the drug discovery field, as they allow for the creation of a variety of polyfunctional systems. For instance, the reaction of 4,5,6-trifluoropyridazin-3(2H)-one with nitrogen nucleophiles results in aminated products from fluorine substitution at specific positions. The sequential substitution methodology enables the formation of disubstituted systems and ring-fused derivatives, showcasing the chemical's versatility in synthesizing complex organic compounds (Pattison et al., 2009).

Amidation of Carboxylic Acids and Amines

B(OCH2CF3)3, a compound related to 3',4,5-Trifluorobiphenyl-2-amine, is effective for direct amidation of various carboxylic acids with a broad range of amines. This method is notable for its simplicity and efficiency, often requiring no aqueous workup or chromatography for purification. The process is especially effective for the amidation of N-protected amino acids with primary and secondary amines, demonstrating low levels of racemization, which is crucial for maintaining the integrity of the synthesized compounds (Lanigan et al., 2013).

Palladium-Catalyzed Amination

Palladium complexes, including those supported by compounds similar to 3',4,5-Trifluorobiphenyl-2-amine, have been used as efficient catalysts for the amination of a wide variety of aryl halides and triflates. These catalysts are effective for different substrate combinations and offer a generally effective catalyst system for various amination reactions. The effectiveness of these ligands in promoting oxidative addition, Pd-N bond formation, and reductive elimination is critical for the success of these reactions (Wolfe et al., 2000).